[3-(Benzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone

• IUPAC Name: [3-(benzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C16H19N3O2/c20-16(12-5-7-21-8-6-12)18-9-13(10-18)19-11-17-14-3-1-2-4-15(14)19/h1-4,11-13H,5-10H2
• InChI Key: DPQBVDAAVCXRJY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)N2CC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

“[3-(Benzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone” is a complex organic compound. It contains a benzimidazole moiety, which is a five-membered heterocyclic compound with three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The benzimidazole moiety is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or equivalent. The construction of the desired benzene ring-containing 1–2 diamino groups is followed by the ring closure of the compound to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.